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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document is a hypothetical guide based on established biochemical
principles and data from related molecules. 3-Hydroxy-OPC6-CoA is a putative intermediate in
plant metabolic pathways, and the information presented herein is intended for theoretical and
research guidance purposes.

Abstract

3-Hydroxy-2-(2'(2)-pentenyl)-cyclopentane-1-hexanoyl-Coenzyme A (3-Hydroxy-OPC6-CoA)
is a hypothesized, transient intermediate in the peroxisomal (3-oxidation stage of jasmonic acid
(JA) biosynthesis. As a hydroxylated acyl-CoA derivative, it represents a critical step in the
enzymatic cascade that shortens the octanoyl side chain of the JA precursor, ultimately leading
to the formation of this vital plant hormone. This technical guide provides a comprehensive
overview of the predicted chemical properties, structure, and biological context of 3-Hydroxy-
OPCB6-CoA. It includes projected physicochemical data, a detailed description of its role in the
jasmonate biosynthetic pathway, and detailed experimental protocols for its hypothetical
characterization. This document aims to serve as a foundational resource for researchers in
plant biology, biochemistry, and natural product chemistry.
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Hypothetical Chemical Properties and Structure

3-Hydroxy-OPC6-CoA is a derivative of Coenzyme A, featuring a 3-hydroxy-substituted
hexanoyl side chain attached to a cyclopentane ring with a pentenyl group. The presence of the
hydroxyl group, the long acyl chain, and the complex Coenzyme A moiety dictates its chemical
reactivity and solubility. Its structure is central to its recognition by the multifunctional enzyme
responsible for its formation and subsequent oxidation.

Data Presentation: Predicted Physicochemical
Properties

Quantitative experimental data for 3-Hydroxy-OPC6-CoA is not available. The following table
summarizes predicted values based on structurally related 3-hydroxyacyl-CoA compounds and

computational models.
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Property

Predicted Value

Notes

Molecular Formula

C37H60N7019P3S

Derived from the structure of 3-
Oxo0-OPC6-CoA with the

addition of two hydrogens.

Molecular Weight

1031.90 g/mol

Calculated based on the

molecular formula.

Charge (at pH 7)

Based on the phosphate and
pyrophosphate groups of

Coenzyme A.

Predicted pKa

Multiple values due to
phosphate, amine, and
hydroxyl groups. Key values
likely around 0.9, 3.3, 6.0, and
12.6.

Similar to other Coenzyme A

derivatives.

Highly polar, indicating very

low solubility in nonpolar

Predicted logP -6.8 _ o
solvents and high solubility in
aqueous solutions.

. . Based on the high polarity and

Predicted Water Solubility >4 g/l

charge of the molecule.

Role in the Jasmonic Acid Biosynthesis Pathway

3-Hydroxy-OPC6-CoA is a key intermediate in the second cycle of peroxisomal [3-oxidation

that shortens the side chain of jasmonic acid precursors. This pathway is crucial for producing

jasmonic acid, a hormone that regulates plant defense against herbivores and pathogens, as

well as various developmental processes.

The formation and conversion of 3-Hydroxy-OPC6-CoA are catalyzed by a multifunctional
protein (MFP), which in Arabidopsis thaliana is identified as ABNORMAL INFLORESCENCE
MERISTEM 1 (AIM1). The process occurs in two sequential steps:
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o Hydration: Acyl-CoA oxidase (ACX) first introduces a double bond into OPC-6-CoA, forming
2,3-didehydro-OPC6-CoA. The enoyl-CoA hydratase activity of the multifunctional protein
then adds a water molecule across this double bond, resulting in the formation of 3-
Hydroxy-OPC6-CoA.

o Oxidation: The L-3-hydroxyacyl-CoA dehydrogenase activity of the same multifunctional
protein oxidizes the hydroxyl group of 3-Hydroxy-OPC6-CoA to a keto group. This reaction
yields 3-Ox0-OPC6-CoA (also known as 3-keto-OPC6-CoA).

This 3-Ox0-OPC6-CoA is then cleaved by 3-ketoacyl-CoA thiolase (KAT) to release acetyl-CoA
and OPC-4-CoA, which enters the final round of 3-oxidation.

Visualization of the Biosynthetic Steps

Peroxisomal B-Oxidation (Cycle 2)

Acetyl-CoA

SCX 2,3-didehydro-OPC6-CoA MEP (Hydratase; 3-Hydroxy-OPC6-CoA MEP (Dehydrogenase 3-0x0-OPC6-CoA

OPC-4-CoA

OPC-6-CoA

Click to download full resolution via product page
Caption: Formation and conversion of 3-Hydroxy-OPC6-CoA in jasmonate biosynthesis.

Experimental Protocols

The following are detailed, hypothetical protocols for the characterization and activity
assessment of 3-Hydroxy-OPC6-CoA and its related enzymes.

Protocol 1: In Vitro Assay for 3-Hydroxyacyl-CoA
Dehydrogenase Activity
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This protocol is designed to measure the enzymatic conversion of 3-Hydroxy-OPC6-CoA to 3-
Ox0-OPC6-CoA by monitoring the reduction of NAD* to NADH. This method is adapted from
assays for similar L

 To cite this document: BenchChem. [A Technical Guide to the Hypothetical Intermediate: 3-
Hydroxy-OPC6-CoA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550394/docs#a-technical-guide-to-the-
hypothetical-intermediate-3-hydroxy-opc6-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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